- Synthesis of diverse phenothiazines by direct thioamination of arynes with S-(o-bromoaryl)-S-methylsulfilimines and subsequent intramolecular Buchwald-Hartwig amination, Chemistry Letters, 2018, 47(7), 825-828
Cas no 89981-02-2 (3-Bromo-4-(methylthio)toluene)
3-Bromo-4-(methylthio)toluene structure
Product Name:3-Bromo-4-(methylthio)toluene
CAS No:89981-02-2
MF:C8H9BrS
MW:217.126060247421
MDL:MFCD15527261
CID:3162286
PubChem ID:21112928
Update Time:2024-10-26
3-Bromo-4-(methylthio)toluene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-methyl-1-methylsulfanylbenzene
- 2-Bromo-4-methyl-1-(methylthio)benzene
- 3-Brom-4-methylmercapto-toluol
- 4-Methylthio-5-bromtoluol
- 2-Bromo-4-methyl-1-(methylthio)benzene (ACI)
- Sulfide, 2-bromo-p-tolyl methyl (7CI)
- 2-Bromo-4-methyl-1-(methylsulfanyl)benzene
- 3-Bromo-4-(methylthio)toluene
- (2-bromo-4-methylphenyl)-(methyl)sulfane
- E91070
- SCHEMBL2125230
- 2-bromo-4-methylthioanisole
- BS-24806
- AKOS032958173
- MFCD15527261
- CS-0195139
- DTXSID80610848
- (2-bromo-4-methylphenyl)(methyl)sulfane
- 89981-02-2
- OQBULZJJEUYDNH-UHFFFAOYSA-N
-
- MDL： MFCD15527261
- Inchi： 1S/C8H9BrS/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3
- InChI Key： OQBULZJJEUYDNH-UHFFFAOYSA-N
- SMILES： BrC1C(SC)=CC=C(C)C=1
Computed Properties
- Exact Mass: 215.96100
- Monoisotopic Mass: 215.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 25.30000
- LogP: 3.47940
3-Bromo-4-(methylthio)toluene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Bromo-4-(methylthio)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B697835-100mg |
3-Bromo-4-(methylthio)toluene |
89981-02-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697835-250mg |
3-Bromo-4-(methylthio)toluene |
89981-02-2 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B697835-500mg |
3-Bromo-4-(methylthio)toluene |
89981-02-2 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B697835-1g |
3-Bromo-4-(methylthio)toluene |
89981-02-2 | 1g |
$ 98.00 | 2023-04-18 | ||
| Alichem | A019064085-1g |
2-Bromo-4-methyl-1-(methylthio)benzene |
89981-02-2 | 95% | 1g |
$238.83 | 2023-08-31 | |
| Alichem | A019064085-5g |
2-Bromo-4-methyl-1-(methylthio)benzene |
89981-02-2 | 95% | 5g |
$930.17 | 2023-08-31 | |
| abcr | AB311238-5 g |
3-Bromo-4-(methylthio)toluene; 95% |
89981-02-2 | 5g |
€320.30 | 2023-06-21 | ||
| abcr | AB311238-5g |
3-Bromo-4-(methylthio)toluene, 95%; . |
89981-02-2 | 95% | 5g |
€348.00 | 2025-04-15 | |
| abcr | AB311238-1g |
3-Bromo-4-(methylthio)toluene, 95%; . |
89981-02-2 | 95% | 1g |
€144.00 | 2025-04-15 | |
| abcr | AB311238-25g |
3-Bromo-4-(methylthio)toluene, 95%; . |
89981-02-2 | 95% | 25g |
€858.00 | 2025-04-15 |
3-Bromo-4-(methylthio)toluene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: Copper sulfate Solvents: Methanol ; 48 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ethanol , Carbon dioxide , Lithium bromide , Oxygen Catalysts: Copper chloride dihydrate ; 15 min, 5 MPa, rt → 100 °C; 15 h, 9 MPa, 100 °C
Reference
- In situ Acidic Carbon Dioxide/Ethanol System for Selective Oxybromination of Aromatic Ethers Catalyzed by Copper Chloride, Advanced Synthesis & Catalysis, 2011, 353(17), 3187-3195
Production Method 3
Reaction Conditions
1.1 Reagents: Carbon dioxide , Lithium bromide , Water , Oxygen Catalysts: Copper bromide (CuBr2) ; 12 h, 9.0 MPa, 100 °C
Reference
- In situ acidic carbon dioxide/water system for selective oxybromination of electron-rich aromatics catalyzed by copper bromide, Catalysis Today, 2012, 194(1), 38-43
Production Method 4
Reaction Conditions
Reference
- Synthesis of Benzothiophene-3-Carboxylic Esters by Palladium Iodide Catalyzed Oxidative Cyclization-Deprotection-Alkoxycarbonylation Sequence under Aerobic Conditions, Journal of Organic Chemistry, 2023, 88(8), 5180-5186
Production Method 5
Reaction Conditions
1.1 3 d, 380 °C
1.2 Solvents: Diethyl ether ; overnight, rt
1.3 Solvents: Water
1.2 Solvents: Diethyl ether ; overnight, rt
1.3 Solvents: Water
Reference
- Part I: Smiles rearrangement in the formation of dimethylthianthrenes. Part II: Approaches to the synthesis of selagine, 1977, , ,
3-Bromo-4-(methylthio)toluene Raw materials
- Methyl p-tolyl sulfide
- 1-Butanethiol, sodiumsalt (1:1)
- 1-methyl-4-(methylsulfanyl)sulfonylbenzene
- 2-Bromo-4-methyl-benzenethiol
- Boronic acid, B-(2-bromo-4-methylphenyl)-
3-Bromo-4-(methylthio)toluene Preparation Products
3-Bromo-4-(methylthio)toluene Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
89981-02-2 (3-Bromo-4-(methylthio)toluene) Related Products
- 19614-16-5(1-Bromo-2-(methylsulfanyl)benzene)
- 648906-19-8(Benzene, 5-bromo-1,3-dimethyl-2-(methylthio)-)
- 61300-10-5(Benzene, bromo(phenylthio)-)
- 15861-48-0(1-Bromo-2-(phenylsulfanyl)benzene)
- 345635-35-0((2,4-dibromo-phenyl)-methyl sulfide)
- 694481-10-2(3-bromo-4-(methylsulfanyl)benzaldehyde)
- 14395-53-0(2-Bromo-4-methyl-benzenethiol)
- 21848-84-0(Benzene, 1,1'-thiobis[2-bromo-)
- 37972-90-0(Benzenethiol, 2,6-dibromo-4-methyl-)
- 960203-41-2((2-Bromophenyl)(2,4-dimethylphenyl)sulfane)
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